Cas no 740815-37-6 (N-Phenyl-2-(di-tert-butylphosphino)indole)

N-Phenyl-2-(di-tert-butylphosphino)indole is a specialized phosphine ligand featuring a sterically hindered di-tert-butylphosphino group attached to an N-phenylindole scaffold. This structure confers high electron density and steric bulk, making it particularly effective in transition metal-catalyzed reactions, such as cross-coupling and hydrogenation processes. The ligand’s robust steric profile enhances metal center stability, improving catalytic efficiency and selectivity. Its indole backbone further contributes to tunable electronic properties, facilitating applications in asymmetric synthesis and fine chemical production. The compound is typically utilized under inert conditions due to its air-sensitive nature, ensuring optimal performance in demanding catalytic systems.
N-Phenyl-2-(di-tert-butylphosphino)indole structure
740815-37-6 structure
Product Name:N-Phenyl-2-(di-tert-butylphosphino)indole
CAS No:740815-37-6
MF:C22H28NP
MW:337.438186645508
MDL:MFCD06798302
CID:560128
PubChem ID:329760468
Update Time:2025-05-27

N-Phenyl-2-(di-tert-butylphosphino)indole Chemical and Physical Properties

Names and Identifiers

    • 2-(Di-tert-butylphosphino)-1-phenyl-1H-indole
    • 2-(Di-tert-butylphosphino)-1-phenylindole
    • 1H-Indole,2-[bis(1,1-dimethylethyl)phosphino]-1-phenyl-
    • ACMC-20aon6
    • AG-G-94098
    • CATACXIUM(R) PINTB
    • N-Phenyl-2-(di-tert-butylphosphino)indole
    • N-Phenylindol-2-yl-di-tert-butylphosphine
    • SureCN289737
    • cataCXium® PIntB
    • E84232
    • N-PHENYL-2-(DI-T-BUTYLPHOSPHINO)INDOL
    • ditert-butyl-(1-phenylindol-2-yl)phosphane
    • MFCD06798302
    • SY028020
    • AKOS016012152
    • SCHEMBL289737
    • BP-12235
    • C22H28NP
    • DTXSID40457771
    • 2-(Di-tert-butylphosphino)-1-phenylindole, 95%
    • AS-66569
    • 2-(di-tert-butylphosphino)-N-phenylindole
    • HDZRDZCQFYUOHE-UHFFFAOYSA-N
    • 740815-37-6
    • 2-(di-tert-butylphosphanyl)-1-phenyl-1H-indole
    • BCP33384
    • N-Phenylindol-2-yl-di-tert-butylphosphine; 2-[Bis(1,1-dimethylethyl)phosphino]-1-phenyl-1H-indole
    • 2-(DI-TERT-BUTYLPHOSPHANYL)-1-PHENYLINDOLE
    • DB-312851
    • MDL: MFCD06798302
    • Inchi: 1S/C22H28NP/c1-21(2,3)24(22(4,5)6)20-16-17-12-10-11-15-19(17)23(20)18-13-8-7-9-14-18/h7-16H,1-6H3
    • InChI Key: HDZRDZCQFYUOHE-UHFFFAOYSA-N
    • SMILES: P(C1=CC2C=CC=CC=2N1C1C=CC=CC=1)(C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 337.195936895g/mol
  • Monoisotopic Mass: 337.195936895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.5
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • Color/Form: NA
  • Density: Not available
  • Melting Point: 90-92℃ (methanol )
  • Boiling Point: 455.4±27.0 °C at 760 mmHg
  • Flash Point: 197.2±28.7 °C
  • PSA: 18.52000
  • LogP: 6.33470
  • Sensitiveness: air sensitive

N-Phenyl-2-(di-tert-butylphosphino)indole Pricemore >>

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N-Phenyl-2-(di-tert-butylphosphino)indole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:740815-37-6)2-(Di-tert-butylphosphino)-1-phenyl-1H-indole
Order Number:LE8026
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:740815-37-6)2-(Di-tert-butylphosphino)-1-phenyl-1H-indole
LE8026
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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